Cas no 15037-20-4 (Iron,tris(L-cysteinato-kN,kO)- (9CI))

• Product Name: Iron,tris(L-cysteinato-kN,kO)- (9CI)
• CAS No: 15037-20-4
• MF: C₉H₁₅FeN₃O₆S₃
• MW: 413.271899461746
• CID: 192323
• PubChem ID: 102586327
• Update Time: 2025-04-19

Iron,tris(L-cysteinato-kN,kO)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Iron,tris(L-cysteinato-kN,kO)- (9CI)
• 2-amino-3-sulfanylpropanoate,iron(3+)
• Cysteine, iron(III) chelate
• 15037-20-4

• Inchi： 1S/3C3H6NO2S.Fe/c3*4-2(1-7)3(5)6;/h3*2,4,7H,1H2,(H,5,6);/q3*-1;+6/p-3
• InChI Key： BFLUFENHSOWXTR-UHFFFAOYSA-K
• SMILES： [Fe+6].SCC(C(=O)[O-])[NH-].SCC(C(=O)[O-])[NH-].SCC(C(=O)[O-])[NH-]

Computed Properties

• Exact Mass: 413.97554
• Monoisotopic Mass: 415.970714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 69.8
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 201

Experimental Properties

• Boiling Point: 293.9°C at 760 mmHg
• Flash Point: 131.5°C
• PSA: 198.45